2,2'-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole)

• CAS No.: 60994-20-9
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 2-[6-(2,3-dihydro-1,3-benzoxazol-2-yl)pyridin-2-yl]-2,3-dihydro-1,3-benzoxazole
• InChI: InChI=1S/C19H15N3O2/c1-3-10-16-12(6-1)21-18(23-16)14-8-5-9-15(20-14)19-22-13-7-2-4-11-17(13)24-19/h1-11,18-19,21-22H
• InChI Key: APOCAMRFGDIFFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(O2)C3=NC(=CC=C3)C4NC5=CC=CC=C5O4

Description

2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) is a complex organic compound characterized by its unique structure, which includes a central pyridine ring flanked by two benzoxazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) typically involves the reaction of pyridine-2,6-dicarboxylic acid with o-aminophenol under specific conditions. The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2) to facilitate the formation of the benzoxazole rings .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzoxazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinone derivatives, while substitution reactions can introduce various functional groups onto the benzoxazole rings .

Scientific Research Applications

2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with metal ions, which can be studied for their catalytic properties.

Biology: The compound’s ability to interact with biological molecules makes it a candidate for studying enzyme inhibition and protein-ligand interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: Its unique chemical properties make it useful in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism by which 2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) exerts its effects involves its ability to form stable complexes with metal ions. These complexes can interact with various molecular targets, such as enzymes and receptors, altering their activity and leading to specific biological effects . The pathways involved often include coordination to metal centers, which can influence the reactivity and stability of the compound .

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridine: Another ligand commonly used in coordination chemistry.

1,10-Phenanthroline: Known for its strong binding affinity to metal ions.

2,2’-Biquinoline: Similar in structure but with quinoline rings instead of benzoxazole.

Uniqueness

What sets 2,2’-(Pyridine-2,6-diyl)bis(2,3-dihydro-1,3-benzoxazole) apart is its unique combination of pyridine and benzoxazole rings, which provides distinct electronic and steric properties. This uniqueness allows it to form complexes with specific metal ions that other ligands may not be able to achieve, making it valuable in specialized applications .